Cas no 61593-04-2 (2,2-Dimethyl-1-(2-bromophenyl)-1-propanol)

• Product Name: 2,2-Dimethyl-1-(2-bromophenyl)-1-propanol
• CAS No: 61593-04-2
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 473572
• Update Time: 2023-08-03

2,2-Dimethyl-1-(2-bromophenyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-bromo-a-(1,1-dimethylethyl)-
• 2,2-dimethyl-1-(2-bromophenyl)-1-propanol
• 2,2-Dimethyl-1-(2-bromophenyl)-1-propanol

• Inchi： 1S/C11H15BrO/c1-11(2,3)10(13)8-6-4-5-7-9(8)12/h4-7,10,13H,1-3H3
• InChI Key： HRRCEWHLOAQVPD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(C)(C)C)O

Computed Properties

• Exact Mass: 242.031
• Monoisotopic Mass: 242.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2